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Compound of Interest

Compound Name: Dimethylaminoborane

Cat. No.: B1631071

Introduction

Dimethylaminoborane (DMAB), with the chemical formula (CHs)2NHBHs3, is a versatile and
powerful reducing agent used in a variety of chemical applications. It is a white, crystalline solid
that is stable under normal conditions but is sensitive to moisture.[1][2] DMAB is employed as a
selective reducing agent in organic synthesis for reactions such as the reduction of aldehydes
and ketones to alcohols.[3] It also serves as a crucial reagent in the electroless deposition of
metals and alloys and has gained significant interest as a potential chemical hydrogen storage
material due to its ability to release hydrogen gas upon catalytic dehydrogenation.[3][4]

These application notes provide detailed protocols and safety information for researchers,
scientists, and drug development professionals working with DMAB.

Critical Safety Precautions

DMAB is a flammable solid that is toxic if swallowed or in contact with skin and harmful if
inhaled.[5][6] It can cause serious eye damage and may lead to an allergic skin reaction.[5]
Proper handling and storage are critical to ensure laboratory safety.

General Handling:

o Always work in a well-ventilated area, preferably under a chemical fume hood.[1][7]
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o Wear appropriate personal protective equipment (PPE), including chemical safety goggles,
protective gloves, and a lab coat.[1][6]

e Avoid generating dust.[1][7]

o Keep away from heat, sparks, open flames, and other ignition sources.[1][5]

e Ground and bond all containers and receiving equipment to prevent static discharge.[5][6]
e Wash hands thoroughly after handling and before eating, drinking, or smoking.[1][5]
Storage:

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][6]
 Recommended storage is refrigerated (2-8 °C) under an inert gas like nitrogen.[1][6][8]

o DMAB is moisture-sensitive; contact with water or moist air should be avoided as it can
release flammable gases.[1][2]

o Store away from incompatible materials such as strong oxidizing agents, acids, and heavy
metal salts.[1]

Spill and First Aid Procedures:

 In case of a spill, clean it up immediately, avoiding dust generation.[1] Remove all ignition
sources and use an electrically protected vacuum cleaner or wet-brushing for collection.[6]

« If swallowed: Immediately call a poison center or doctor. Do NOT induce vomiting.[6][7]

« If on skin: Wash off with soap and plenty of water and seek immediate medical attention.[6]

[7]

e If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing and consult a physician.[5][7]

 If inhaled: Move the person into fresh air. If not breathing, give artificial respiration.[7]
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Hazard Summary Table
Precautionary

Hazard Class Description Citations
Statements

P210: Keep away

. Flammable Solid from heat/sparks/open
Flammability [6][8]
(Category 1) flames/hot surfaces.
— No smoking.

P301+P310: IF

o SWALLOWED:
o Toxic if swallowed _
Acute Toxicity Immediately call a [6]
(Oral, Category 3)
POISON CENTER or
doctor.

P302+P352: IF ON

- ) SKIN: Wash with
Acute Toxicity skin (Dermal, [6]
plenty of soap and

Toxic in contact with

Category 3)
water.
P305+P351+P338: IF
Causes serious eye IN EYES: Rinse
Eye Damage ] ] [5]
damage cautiously with water
for several minutes.
Moisture sensitive; Store under inert gas;
o Incompatible with Keep away from
Incompatibility [11[2]

strong acids, oxidizing  incompatible

agents. materials.

General Experimental Workflow

Due to its sensitivity to moisture and air, reactions involving DMAB are typically performed
using standard Schlenk line or glovebox techniques to maintain an inert atmosphere (e.g.,
nitrogen or argon).
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Preparation

Dry Glassware

(Oven or Flame-Dried) Prepare Anhydrous Solvents

'

Purge with Inert Gas
(e.g., Nitrogen, Argon)

Redction Setup

Add Reactants/Solvent
under Inert Atmosphere

'

Weigh DMAB & Add
(under inert gas flow)

'

Set Reaction Temperature
(e.g.,0°Cto40°C)

'

Monitor Reaction
(TLC, GC, NMR)

Work-up & Isolation

Quench Reaction
(e.g., slow addition of 1M HCI at 0 °C)

'

Liquid-Liquid Extraction

'

Dry Organic Layer
(e.g., MgSO0a4)

'

Purify Product
(Distillation, Chromatography)
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Metal Catalyst
(e.g., Cu, Rh, Pt)

2 (CHs)2NHBHS3
(Dimethylaminoborane)

ehydrogenation

[(CH3)2NBH2]2 2 H2
(Cyclic Dimer) (Hydrogen Gas)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1631071#experimental-setup-for-reactions-involving-
dimethylaminoborane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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